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Compound of Interest

Compound Name: Desmopressin-d5

Cat. No.: B15351990

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of commercially available Desmopressin-d5, a
critical reagent for bioanalytical and pharmacokinetic studies. Desmopressin-d5 serves as a
stable isotope-labeled internal standard for the accurate quantification of Desmopressin in
biological matrices. This document outlines key suppliers, technical specifications, and a
representative experimental protocol for its use in liquid chromatography-tandem mass
spectrometry (LC-MS/MS) applications.

Introduction to Desmopressin-d5

Desmopressin is a synthetic analogue of the natural human hormone arginine vasopressin,
used clinically for its antidiuretic effects. In a research context, particularly in drug development
and clinical pharmacology, precise measurement of Desmopressin concentrations in plasma or
other biological fluids is crucial.

Desmopressin-d5 is a deuterated version of Desmopressin, where five hydrogen atoms on the
phenylalanine residue have been replaced with deuterium. This isotopic substitution results in a
molecule that is chemically identical to Desmopressin but has a higher molecular weight. Its
near-identical physicochemical properties, including extraction recovery and chromatographic
retention time, make it an ideal internal standard for mass spectrometry-based quantification,
correcting for variability during sample preparation and analysis.
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Commercial Suppliers and Technical Specifications

Several chemical suppliers provide Desmopressin-d5 for research purposes. While specific
guantitative data such as chemical and isotopic purity are detailed in the lot-specific Certificate
of Analysis (CoA) provided upon purchase, the following table summarizes the generally
available technical information from various suppliers. Researchers are advised to request a
CoA from the supplier for detailed specifications.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15351990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15351990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Supplier Name

Catalog
Number
(Example)

Molecular
Formula

Molecular
Weight ( g/mol

)

Stated
Purity/Notes

Pharmaffiliates

PA STI1 028920

CaeHs9Ds5N14012
S2

1074.25

White to Off-
White Crystalline
Solid. Sample
CoA available.[1]

VIVAN Life

Sciences

VLDL-00290

CaeHs9Ds5N14012
Sz

1074.24

CoA, MASS,
NMR, and HPLC
data provided
with the

compound.[2]

Alentris

Research

ALN-D062D01

CaeHs9Ds5N14012
Sz

1074.3

Inquire for stock
status.[3]

Axios Research

AR-D01415

CaeHs9Ds5N14012
S2

1074.27

Used as a
reference
standard,
compliant with
regulatory

guidelines.[4]

Simson Pharma

D980001

CaeHs9Ds5N14012
S2

1074.25

Accompanied by
Certificate of

Analysis.

Toronto
Research
Chemicals (TRC)

Varies

Varies

Varies

Aleading
supplier of stable
isotope-labeled
compounds;
provides a full
analytical data
package with
products.[5][6]

Santa Cruz

Biotechnology

Varies

Varies

Varies

A major chemical
supplier for

research use; lot-
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specific data is
available on the
CoA.

Provides
research
chemicals; for
Cayman ) ) ) comparison, their
) Varies Varies Varies
Chemical non-labeled
Desmopressin is

offered at =295%
purity.[7][8]

Note: Catalog numbers and availability are subject to change. Researchers should verify with
the individual suppliers.

Logical Relationship and Application

Desmopressin-d5's primary role is as an internal standard (IS) in quantitative bioanalysis. The
diagram below illustrates the logical relationship between the analyte (Desmopressin) and its
deuterated analogue.
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Sample Preparation

1. Plasma Sample
(0.3 mL)

'

2. Spike with
Desmopressin-d5 (1S)

'

3. Solid Phase
Extraction (WCX)

'

4. Evaporation &

Core Components

Desmopressin Reconstitution
(Analyte)
i Analysis
I
Crhemically Identical,
Different Mass cClO

Desmopressin-d5 Data Processing
(Internal Standard) contains ]
6. Peak Integration &
Quantification
spiked into
y A/ 7. Concentration &
Biological Matrix PK Analysis
(e.g., Human Plasma)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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